Cas no 941977-43-1 (N'-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-2-(morpholin-4-yl)-2-(naphthalen-1-yl)ethylethanediamide)

• Product Name: N'-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-2-(morpholin-4-yl)-2-(naphthalen-1-yl)ethylethanediamide
• CAS No: 941977-43-1
• MF: C₂₆H₂₇N₃O₅
• MW: 461.50968670845
• CID: 5458572
• Update Time: 2025-05-30

N'-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-2-(morpholin-4-yl)-2-(naphthalen-1-yl)ethylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-(2-morpholin-4-yl-2-naphthalen-1-ylethyl)oxamide
• Ethanediamide, N1-(2,3-dihydro-1,4-benzodioxin-6-yl)-N2-[2-(4-morpholinyl)-2-(1-naphthalenyl)ethyl]-
• N'-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-2-(morpholin-4-yl)-2-(naphthalen-1-yl)ethylethanediamide

• Inchi： 1S/C26H27N3O5/c30-25(26(31)28-19-8-9-23-24(16-19)34-15-14-33-23)27-17-22(29-10-12-32-13-11-29)21-7-3-5-18-4-1-2-6-20(18)21/h1-9,16,22H,10-15,17H2,(H,27,30)(H,28,31)
• InChI Key： XUPPELZYHLPPPA-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C2OCCOC2=C1)(=O)C(NCC(N1CCOCC1)C1=C2C(C=CC=C2)=CC=C1)=O

Additional information on N'-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-2-(morpholin-4-yl)-2-(naphthalen-1-yl)ethylethanediamide

N'-(2,3-Dihydro-1,4-Benzodioxin-6-Yl)-N-2-(Morpholin-4-Yl)-2-(Naphthalen-1-Yl)Ethylethanediamide: A Comprehensive Overview

The compound with CAS No. 941977-43-1, known as N'-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-2-(morpholin-4-yl)-2-(naphthalen-1-yl)ethylethanediamide, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its intricate structure, which includes a benzodioxin ring system, a morpholine group, and a naphthalene moiety. The combination of these structural elements contributes to its unique chemical properties and functional versatility.

Recent studies have highlighted the importance of benzodioxin derivatives in the development of novel pharmaceutical agents. The benzodioxin ring system is known for its ability to enhance the stability and bioavailability of molecules, making it a valuable component in drug design. In the case of this compound, the benzodioxin group is further modified with a morpholine substituent, which introduces additional flexibility and hydrogen bonding capabilities. This modification is particularly advantageous in enhancing the molecule's solubility and interaction with biological systems.

The presence of a naphthalene group in this compound adds another layer of complexity and functionality. Naphthalene derivatives are widely recognized for their aromatic stability and potential as photoactive materials. In this molecule, the naphthalene moiety is strategically positioned to potentially participate in π–π interactions, which are crucial for various applications such as molecular recognition and supramolecular chemistry.

One of the most promising aspects of this compound is its potential in the field of drug delivery systems. The combination of morpholine and naphthalene groups creates a unique environment that could facilitate controlled drug release mechanisms. Recent research has demonstrated that such hybrid molecules can serve as effective carriers for hydrophobic drugs, enhancing their delivery efficiency while minimizing side effects.

Moreover, the compound's structure suggests potential applications in materials science. The aromaticity introduced by the naphthalene group could contribute to the development of advanced materials with enhanced electronic properties. For instance, this compound could be explored as a component in organic semiconductors or light-emitting diodes (LEDs), where aromatic systems play a critical role in electron transport and emission characteristics.

In terms of synthesis, this compound represents a significant achievement in organic chemistry. Its construction involves multiple steps that require precise control over reaction conditions to ensure high yields and purity. The synthesis pathway likely involves coupling reactions between the individual building blocks—such as the benzodioxin derivative and the morpholine-containing ethylene diamine intermediate—followed by careful purification steps to isolate the final product.

From an analytical standpoint, modern techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in confirming the compound's structure. These methods provide detailed insights into the molecule's connectivity and stereochemistry, ensuring that it meets rigorous quality standards for both research and industrial applications.

Looking ahead, further research into this compound could explore its biological activity under different conditions. For example, studies could investigate its interaction with cellular membranes or its ability to modulate enzyme activity. Such investigations would provide valuable insights into its potential therapeutic applications and guide future development efforts.

In conclusion, N'-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-2-(morpholin-4-yl)-2-(naphthalen-1-y l)ethylethanediamide (CAS No. 941977-43-1) stands out as a multifaceted organic molecule with diverse applications across chemistry and pharmacology. Its unique structural features make it an intriguing subject for both fundamental research and applied development projects.